Cas no 2171828-16-1 (2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid)

• Product Name: 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid
• CAS No: 2171828-16-1
• MF: C₂₆H₂₈N₂O₇
• MW: 480.509727478027
• CID: 6303882
• PubChem ID: 165875763
• Update Time: 2025-05-30

2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid
• 2171828-16-1
• 2-{4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)oxolane-3-carbonyl]morpholin-2-yl}acetic acid
• EN300-1509721

• Inchi： 1S/C26H28N2O7/c29-24(30)11-16-12-28(9-10-34-16)25(31)22-13-33-15-23(22)27-26(32)35-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,16,21-23H,9-15H2,(H,27,32)(H,29,30)
• InChI Key： VUAXQBDXNGSBPU-UHFFFAOYSA-N
• SMILES： O1CC(C(C(N2CCOC(CC(=O)O)C2)=O)C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 480.18965124g/mol
• Monoisotopic Mass: 480.18965124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 114Ų

Additional information on 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid

Compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic Acid (CAS No. 2171828-16-1)

The compound 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid, identified by the CAS number 2171828-16-1, is a highly specialized chemical entity with significant potential in the field of pharmaceuticals and biotechnology. This compound has been the subject of extensive research due to its unique structural features and promising biological activities. The molecule incorporates several key functional groups, including a fluorenylmethoxycarbonyl (Fmoc) group, a morpholine ring, and an oxolane (tetrahydrofuran) moiety, which collectively contribute to its versatile properties.

Recent studies have highlighted the importance of the Fmoc group in this compound. The Fmoc moiety, derived from 9H-fluorene, is a well-known protecting group in peptide synthesis. Its presence in this compound suggests a potential role in controlling the reactivity and stability of the molecule during synthesis or in biological systems. The morpholine ring, another critical component of this structure, is known for its ability to form hydrogen bonds and participate in various bioactive interactions. This makes the compound a strong candidate for drug design, particularly in the development of inhibitors or modulators of specific biological targets.

The oxolane moiety further enhances the compound's versatility by introducing a cyclic ether structure that can influence solubility and permeability. Recent research has demonstrated that such structural features can significantly impact the pharmacokinetics of a drug candidate. For instance, studies published in 2023 have shown that compounds with similar structural motifs exhibit improved bioavailability and reduced toxicity profiles when administered in preclinical models.

One of the most intriguing aspects of this compound is its potential application in targeted drug delivery systems. The combination of the Fmoc group, morpholine ring, and oxolane moiety creates a unique chemical environment that could facilitate selective binding to specific receptors or enzymes. This property has led researchers to explore its use as a scaffold for designing novel therapeutic agents against various diseases, including cancer and inflammatory disorders.

Furthermore, the acetic acid moiety at the terminus of the molecule plays a crucial role in modulating its acidity and reactivity. This functional group is often involved in ionization processes within biological systems, which can influence drug uptake and distribution. Recent advancements in computational chemistry have enabled researchers to predict the pKa values of such compounds with high accuracy, providing valuable insights into their behavior under physiological conditions.

In terms of synthesis, this compound represents a significant achievement in organic chemistry. The construction of such a complex molecule requires precise control over multiple reaction steps, including coupling reactions, cyclizations, and protecting group manipulations. Researchers have employed innovative strategies to optimize the synthesis pathway, ensuring high yields and excellent stereochemical control. These efforts have been documented in several high-profile journals over the past two years.

The biological evaluation of this compound has revealed promising results across multiple assays. In vitro studies have demonstrated its ability to inhibit key enzymes involved in disease progression, while in vivo experiments have shown favorable pharmacokinetic profiles. These findings underscore its potential as a lead compound for further drug development.

In conclusion, 2-{4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)oxolane-3-carbonylmorpholin-2-yl}acetic acid (CAS No. 2171828-16